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Compound of Interest

Compound Name: 9-Hydroxyellipticin

Cat. No.: B1662802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
9-Hydroxyellipticin, a derivative of the plant alkaloid ellipticine, is a potent anti-cancer agent

that has shown significant activity against breast cancer cells. Like its parent compound, 9-
Hydroxyellipticin primarily functions as a topoisomerase II inhibitor, an enzyme crucial for

DNA replication and cell division.[1][2] By stabilizing the topoisomerase II-DNA cleavable

complex, 9-Hydroxyellipticin introduces DNA strand breaks, leading to cell cycle arrest and

subsequent apoptosis.[2] These application notes provide an overview of the key cellular

effects of 9-Hydroxyellipticin on breast cancer cells and detailed protocols for its investigation

in a research setting.

Data Presentation
In Vitro Cytotoxicity of 9-Hydroxyellipticin
The cytotoxic effects of 9-Hydroxyellipticin have been evaluated in breast cancer cell lines.

The half-maximal inhibitory concentration (IC50) is a key parameter to quantify the potency of a

compound.
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Cell Line Cancer Type IC50 (µM) Reference

MCF-7

Estrogen Receptor-

Positive (ER+) Breast

Cancer

3.25 [3]

MDA-MB-231
Triple-Negative Breast

Cancer (TNBC)
Not available

SK-BR-3
HER2-Positive Breast

Cancer
Not available

Note: IC50 values for MDA-MB-231 and SK-BR-3 cells are not readily available in published

literature and should be determined empirically.

Mechanism of Action
9-Hydroxyellipticin exerts its anti-cancer effects through a multi-faceted mechanism primarily

targeting DNA replication and inducing programmed cell death.

Topoisomerase II Inhibition: The primary mechanism of action is the inhibition of

topoisomerase II, leading to DNA damage.[1][2]

Cell Cycle Arrest: Treatment with ellipticine, the parent compound, has been shown to cause

G2/M phase arrest in MCF-7 breast cancer cells.[4]

Induction of Apoptosis: 9-Hydroxyellipticin and related compounds induce apoptosis

through both the extrinsic (death receptor) and intrinsic (mitochondrial) pathways.[4] In MCF-

7 cells, ellipticine treatment leads to the upregulation of the Fas/Fas ligand system and

activation of caspase-8 and caspase-9.[4]

Signaling Pathways
The following diagram illustrates the proposed signaling pathway affected by 9-
Hydroxyellipticin in breast cancer cells, leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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